J014
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
J014 is a Novel cGAS-specific inhibitor for repression of dsDNA-triggered interferon expression ( IC50 of 100 nM and 60.0 nM for h-cGAS and m-cGAS, respectively).
Scientific Research Applications
1. JNK Inhibition in Inflammatory Disease and Cancer
The anthrapyrazolone inhibitor SP600125 targets Jun N-terminal kinase (JNK), a stress-activated protein kinase. This kinase can be induced by various stressors like inflammatory cytokines, bacterial endotoxin, and hypoxia. SP600125 shows significant inhibition of JNK1, -2, and -3, offering potential therapeutic strategies in inflammatory diseases, apoptotic cell death, and cancer. It presents a reversible ATP-competitive inhibition with high selectivity, impacting the phosphorylation of c-Jun and the expression of inflammatory genes. In animal studies, it effectively blocked lipopolysaccharide-induced expression of tumor necrosis factor-α and inhibited anti-CD3-induced apoptosis in CD4+ CD8+ thymocytes, highlighting its potential in treating inflammatory conditions and certain cancers (Bennett et al., 2001).
2. Bromodomain Inhibition in Acute Myeloid Leukaemia
3. Application in Bioinformatics and Computational Biology
The Genome Portal of the Department of Energy Joint Genome Institute (JGI) represents a significant application in bioinformatics and computational biology. It provides integrated high-throughput sequencing and computational analysis, enabling system-based scientific approaches in genomics for bioenergy and environmental applications. The portal offers unified access to all JGI genomic databases and analytical tools, playing a crucial role in managing and interpreting complex genomic data. This system enables efficient handling of rapidly growing genomic data, supporting diverse scientific research in genomics (Nordberg et al., 2013).
properties
Product Name |
J014 |
---|---|
Molecular Formula |
C15H11N5O3 |
Molecular Weight |
309.285 |
IUPAC Name |
4-Nitro-N-(4-phenylpyridin-2-yl)-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C15H11N5O3/c21-15(14-12(20(22)23)9-17-19-14)18-13-8-11(6-7-16-13)10-4-2-1-3-5-10/h1-9H,(H,17,19)(H,16,18,21) |
InChI Key |
OTSHTQSPIKHBMM-UHFFFAOYSA-N |
SMILES |
O=C(C1=C([N+]([O-])=O)C=NN1)NC2=NC=CC(C3=CC=CC=C3)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
J014; J-014; J 014 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.